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Compound of Interest

Compound Name: 3-Fluorophenylacetylene

Cat. No.: B1297516

An In-depth Technical Guide to the Safe
Handling of 3-Fluorophenylacetylene

Introduction

3-Fluorophenylacetylene (CAS No: 2561-17-3) is a fluorinated hydrocarbon derivative and a
terminal alkyne, identified by its molecular formula C8H5F.[1][2][3] It serves as a critical
intermediate in organic synthesis, particularly in the development of pharmaceuticals,
pesticides, and functional organic materials.[1] Its utility stems from the reactivity of the alkyne
group, which allows for further functionalization in complex molecular architectures.[1] This
guide provides a comprehensive overview of the safety data, handling precautions, and
emergency procedures for 3-Fluorophenylacetylene, tailored for researchers, scientists, and
professionals in drug development.

Physicochemical Properties

The physical and chemical characteristics of 3-Fluorophenylacetylene are essential for its
proper handling and storage. It is a clear, colorless to light yellow or orange liquid.[1][2][4] Key
guantitative data are summarized below.
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Property Value Source
CAS Number 2561-17-3 [11[2][4][5]
Molecular Formula C8H5F [1][2][4][6]
Molecular Weight 120.12 g/mol [11[2][4]1[6]
Appearance C.:ok')rless to light orange/yellow A
liquid

Density 1.039 g/mL at 25 °C [11[2]14]
Boiling Point 138 °C [11[2][4]
Flash Point 32.2°C (90 °F) - closed cup [1112]14]
Vapor Pressure 5.3 mmHg at 25 °C [1]

Refractive Index

n20/D 1.5170

[1]14]

Hazard Identification and GHS Classification

3-Fluorophenylacetylene is classified as a hazardous substance. Understanding its specific

hazards is fundamental to ensuring laboratory safety.

Hazard Class Category Hazard Statement Pictogram
o H226: Flammable

Flammable Liquids Category 3 o GHSO02 (Flame)
liquid and vapor

Skin H315: Causes skin GHSO07 (Exclamation

) o Category 2 L
Corrosion/Irritation irritation Mark)
Serious Eye H319: Causes serious  GHSO07 (Exclamation
o Category 2A o
Damage/Irritation eye irritation Mark)
Specific Target Organ )
o ] H335: May cause GHSO07 (Exclamation

Toxicity (Single Category 3 ) o
respiratory irritation Mark)

Exposure)

Data sourced from:[4][5]
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Figure 1: Hazard Profile of 3-Fluorophenylacetylene.

Experimental Protocols: Safe Handling and Storage

No detailed experimental protocols for synthesis or specific reactions were found in the safety-
focused search results. However, a generalized protocol for the safe handling of this chemical
in a laboratory setting can be established based on its properties and hazards.

Engineering Controls & Handling Procedures:

Always work within a certified chemical fume hood to avoid inhalation of vapors.[7]

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[7]

o Use explosion-proof electrical, ventilating, and lighting equipment.[5]

e Ground and bond containers and receiving equipment to prevent static discharge.[5]
o Employ only non-sparking tools.[5][7]

» Avoid contact with skin and eyes and prevent inhalation of mist or vapor.[2][5]
Hygiene Measures:

e Do not eat, drink, or smoke in areas where this chemical is handled.[5]
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e Wash hands thoroughly after handling and before any breaks.[5]

e Remove and launder contaminated clothing before reuse.[5]

Storage Conditions:

Store in a cool, dry, and well-ventilated area.[2][5]

Keep containers tightly closed to prevent leakage.[2][5]

Store away from heat, sparks, open flames, and other sources of ignition.[2][7][8]

It is recommended to store under an inert atmosphere (e.g., nitrogen or argon) at
temperatures between 2-8°C.[4]

Keep away from incompatible materials such as strong oxidizing agents.[2][7]
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Figure 2: Standard laboratory workflow for handling 3-Fluorophenylacetylene.

Personal Protective Equipment (PPE)
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The use of appropriate PPE is mandatory to minimize exposure. The selection of PPE must be
based on the concentration and amount of the substance at the specific workplace.[2]

o Eye/Face Protection: Wear chemical safety glasses and a face shield. Equipment should be
tested and approved under government standards like NIOSH (US) or EN 166 (EU).[2][5]

o Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber). Wear impervious,
flame-retardant, and anti-static protective clothing.[2][5]

o Respiratory Protection: If engineering controls are insufficient or in case of high vapor
concentration, use a full-face respirator with multi-purpose combination (US) or type ABEK
(EN 14387) respirator cartridges. For sole protection, a full-face supplied-air respirator is
required.[2]
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Figure 3: Hierarchy of controls for managing chemical exposure.

Emergency Procedures

Immediate and appropriate response during an emergency is crucial.

First Aid Measures
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Exposure Route First Aid Procedure

Consult a physician. Show this safety data sheet
to the doctor.[2]

General Advice

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration.

Consult a physician.[2][5]

Immediately remove all contaminated clothing.
Skin Contact Wash the affected area with soap and plenty of

water. Consult a physician.[2][5]

Rinse thoroughly with plenty of water for at least
Eye Contact 15 minutes, also under the eyelids. Immediately

consult a physician.[2][5]

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Never give anything by mouth to an

unconscious person. Consult a physician.[2]

Firefighting Measures
o Suitable Extinguishing Media: Use dry powder, dry sand, or alcohol-resistant foam.[2][5]
o Unsuitable Media: Do not use a solid water stream as it may scatter and spread the fire.

» Specific Hazards: The substance is a flammable liquid.[5] Vapors are heavier than air, may
travel to an ignition source and flash back, and can form explosive mixtures with air.[2][5]
Hazardous decomposition products formed under fire conditions include carbon oxides and

hydrogen fluoride.[2]
Accidental Release Measures

o Personal Precautions: Immediately evacuate personnel to a safe area.[2] Wear appropriate
PPE.[2][5] Remove all sources of ignition and ensure adequate ventilation.[2][5]

e Environmental Precautions: Prevent the product from entering drains or public waters.[2]
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e Containment and Cleanup: Stop the leak if it is safe to do so.[5] Contain the spill using a dike
or absorb it with an inert material like dry sand or earth.[5] Collect the material using non-
sparking tools into a suitable, closed container for disposal.[5][7]
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Figure 4: Workflow for responding to an accidental spill.

Stability and Reactivity
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Parameter Description

Reactivity No specific reactivity data is available.

Chemical Stabilit Stable under recommended storage conditions
emical Stabili
Y (cool, dry, inert atmosphere).[2]

Possibility of Hazardous Reactions No data available.

Heat, flames, sparks, and all other sources of
ignition.[2][7]

Conditions to Avoid

Incompatible Materials Strong oxidizing agents.[2][7]

- Under fire conditions, may produce carbon
Hazardous Decomposition Products ) )
oxides and hydrogen fluoride.[2]

Toxicological Information

The toxicological properties of 3-Fluorophenylacetylene have not been thoroughly
investigated.[2] The available information is primarily based on its classification and the
properties of similar compounds.

Acute Toxicity: No data available.[2]

Skin Corrosion/Irritation: Causes skin irritation.[4][5]

Serious Eye Damage/Irritation: Causes serious eye irritation.[4][5]

Respiratory/Skin Sensitization: No data available.[2]

Germ Cell Mutagenicity: No data available.[2]

Carcinogenicity: Not identified as a carcinogen by IARC.[2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2][5]

Additional Information: Potential symptoms of overexposure may include salivation, nausea,
abdominal pain, vomiting, and fever.[2] A significant concern with fluoride-containing
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compounds is that the fluoride ion can reduce serum calcium levels, which may lead to fatal
hypocalcemia.[2]

Conclusion

3-Fluorophenylacetylene is a valuable chemical intermediate that requires careful and
informed handling due to its flammability and irritant properties. Adherence to the safety
protocols outlined in this guide—including the use of appropriate engineering controls, personal
protective equipment, and emergency preparedness—is essential for mitigating risks in a
research and development environment. All personnel must be thoroughly trained on these
procedures before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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